Cas no 788770-48-9 (2H-Benzimidazol-2-one,4,5,6-triamino-1,3-dihydro-)

• Product Name: 2H-Benzimidazol-2-one,4,5,6-triamino-1,3-dihydro-
• CAS No: 788770-48-9
• MF: C₇H₉N₅O
• MW: 179.179260015488
• CID: 554975
• PubChem ID: 45120882
• Update Time: 2025-04-19

2H-Benzimidazol-2-one,4,5,6-triamino-1,3-dihydro- Chemical and Physical Properties

Names and Identifiers

• 2H-Benzimidazol-2-one,4,5,6-triamino-1,3-dihydro-
• 4,5,6-Triamino-1H-benzo[d]imidazol-2(3H)-one
• 788770-48-9

• Inchi： 1S/C7H9N5O/c8-2-1-3-6(5(10)4(2)9)12-7(13)11-3/h1H,8-10H2,(H2,11,12,13)
• InChI Key： WEEKITUPONIQLP-UHFFFAOYSA-N
• SMILES： O=C1NC2C=C(C(=C(C=2N1)N)N)N

Computed Properties

• Exact Mass: 179.081
• Monoisotopic Mass: 179.081
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 119A^2
• XLogP3: -1.5